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Compound of Interest

2-(4-Hydroxy-3-
Compound Name:
methylphenyl)acetic acid

Cat. No.: B1343339

Essential Safety and Handling Guide for 2-(4-
Hydroxy-3-methylphenyl)acetic acid

This guide provides crucial safety and logistical information for the handling and disposal of 2-
(4-Hydroxy-3-methylphenyl)acetic acid, tailored for researchers, scientists, and
professionals in drug development. Adherence to these procedures is vital for ensuring
laboratory safety and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)

2-(4-Hydroxy-3-methylphenyl)acetic acid is classified as a substance that can cause serious
eye irritation and skin irritation.[1] Therefore, the use of appropriate Personal Protective
Equipment (PPE) is mandatory to minimize exposure and ensure personal safety.

Summary of Required Personal Protective Equipment:
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or
eyeglasses compliant with
OSHA's 29 CFR 1910.133 or
European Standard EN166.[1]
A face shield may be required

for splash hazards.

To prevent serious eye

irritation from dust or splashes.

[1](2][3]

Skin Protection

Wear appropriate protective
gloves (e.g., nitrile) and a lab
coat or other protective
clothing to prevent skin

exposure.[4]

To avoid direct skin contact

which may cause irritation.[1]

Respiratory Protection

Not typically required if
handled in a well-ventilated
area.[4] If dust is generated, a
NIOSH/MSHA-approved

respirator should be used.

To prevent inhalation of dust
particles, which may cause

respiratory irritation.[1]

Hand Protection

Chemically resistant gloves.

To protect hands from direct

contact with the chemical.

Operational Plan for Safe Handling

A systematic approach to handling 2-(4-Hydroxy-3-methylphenyl)acetic acid is essential to

maintain a safe laboratory environment.

Step-by-Step Handling Protocol:

e Preparation:

o Ensure the work area is clean and uncluttered.

o Verify that a safety shower and eyewash station are readily accessible.[4]

o Confirm that the ventilation system (e.g., fume hood) is functioning correctly.
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e Donning PPE:
o Put on alab coat and disposable nitrile gloves.
o Wear chemical safety goggles.

e Chemical Handling:

o Handle the substance in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation of any dust.[4]

o Avoid direct contact with skin, eyes, and clothing.[4]

o Wash hands thoroughly with soap and water after handling and before leaving the
laboratory.[1][2]

e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

o Keep away from incompatible materials such as bases, acid anhydrides, and acid
chlorides.[4]

Disposal Plan

Proper disposal of 2-(4-Hydroxy-3-methylphenyl)acetic acid and its containers is critical to
prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:

e Waste Collection:
o Collect waste material in a designated, properly labeled, and sealed container.
o Do not mix with other waste streams unless compatibility is confirmed.

» Container Decontamination:

o Triple rinse empty containers with an appropriate solvent.
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o Dispose of the rinsate as hazardous waste.
» Final Disposal:

o Dispose of the chemical waste and any contaminated materials through an approved

waste disposal plant.[1][2]

o Adhere to all local, regional, and national hazardous waste regulations for complete and

accurate classification and disposal.[4]

Experimental Workflow Visualization

The following diagram illustrates the key steps for the safe handling and disposal of 2-(4-

Hydroxy-3-methylphenyl)acetic acid.
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Caption: Workflow for Handling and Disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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